Cas no 59067-46-8 (4-[(4-chlorophenyl)methoxy]benzaldehyde)

• Product Name: 4-[(4-chlorophenyl)methoxy]benzaldehyde
• CAS No: 59067-46-8
• MF: C₁₄H₁₁ClO₂
• MW: 246.688943147659
• MDL: MFCD00850629
• CID: 384550
• PubChem ID: 580647
• Update Time: 2025-04-19

4-[(4-chlorophenyl)methoxy]benzaldehyde Chemical and Physical Properties

Names and Identifiers

• 4-((4-Chlorobenzyl)oxy)benzaldehyde
• 4-[(4-Chlorobenzyl)oxy]benzaldehyde
• 4-[(4-chlorophenyl)methoxy]Benzaldehyde
• Benzaldehyde,4-[(4-chlorophenyl)methoxy]-
• Benzaldehyde, 4-(4-chlorobenzyloxy)-
• Benzaldehyde, 4-(4-chlorophenylmethyloxy)-
• EN300-12699
• BB 0243305
• 4-(4-Chlorobenzyloxy)Benzaldehyde
• D84227
• 4-(4-Chloro-benzyloxy)-benzaldehyde
• VS-05311
• DTXSID30342304
• CHEMBL2088927
• Z26334960
• MFCD00850629
• SCHEMBL2282797
• F1174-0883
• CS-0071740
• AKOS000273054
• 59067-46-8
• 4-[(4-Chlorobenzyl)oxy]benzaldehyde #
• STK200410
• BBL016398
• ALBB-001315
• 4-[(4-chlorophenyl)methoxy]benzaldehyde

• MDL： MFCD00850629
• Inchi： 1S/C14H11ClO2/c15-13-5-1-12(2-6-13)10-17-14-7-3-11(9-16)4-8-14/h1-9H,10H2
• InChI Key： LYEQERPOWVBIQS-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)COC1C=CC(C=O)=CC=1

Computed Properties

• Exact Mass: 246.04483
• Monoisotopic Mass: 246.0447573g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 228
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers